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Compound of Interest

Compound Name: 5-Epicanadensene

Cat. No.: B161246

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the current publicly available scientific
and technical information regarding 5-Epicanadensene, a natural product belonging to the
taxane diterpenoid class of compounds. Taxanes are a significant group of molecules in
medicinal chemistry, most notably represented by the anticancer drug Paclitaxel (Taxol). While
research into many taxanes is extensive, 5-Epicanadensene remains a comparatively
uncharacterized molecule.

Discovery and Origin

5-Epicanadensene was first reported as a newly isolated natural product in a 2007 PhD thesis
titled "Studies on Diterpenoid Constituents from Taxus sumatrana in Taiwan". This research
focused on the phytochemical analysis of the twigs, needles, and branches of the Sumatran
yew (Taxus sumatrana), a plant species known to be a rich source of taxane diterpenoids. In
this extensive study, 5-Epicanadensene was one of thirty-seven taxane esters isolated and
characterized. The structure of this, along with other new compounds, was determined using

spectroscopic analysis.

Taxus sumatrana, the natural source of 5-Epicanadensene, is an evergreen tree native to
Sumatra and other parts of Southeast Asia. Various parts of this plant have been investigated
for their chemical constituents, leading to the discovery of a diverse array of taxanes, some of
which have shown significant biological activity.
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Chemical Properties

A summary of the key chemical properties of 5-Epicanadensene is presented in the table
below. This information is primarily sourced from chemical supplier databases.

Property Value Source
CAS Number 220384-17-8

Molecular Formula C30H42012

Molecular Weight 594.65 g/mol

Class Diterpenoid, Taxane

Taxus sumatrana (Sumatran
Yew)

Natural Source

Reported Physical Form Powder

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone

History of Synthesis

To date, there is no specific total synthesis of 5-Epicanadensene reported in peer-reviewed
scientific literature. The chemical complexity of the taxane skeleton presents a significant
synthetic challenge. However, general strategies for the construction of the taxane core have
been developed by several research groups. These approaches often involve intricate
cyclization and rearrangement reactions to build the characteristic 6-8-6 tricyclic ring system. A
conceptual workflow for a potential synthetic approach, based on common strategies for taxane
core synthesis, is depicted below.

rials Core Synthesis Functionalization Final Product
[Multiple Steps] . - . - - . - . . . .
A-Ring Formation [—#-| C-Ring Formation [—#-| B-Ring Closure Taxane Core Peripheral Group Installation [—#-| Stereochemical Control 5-Epicanadensene
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Conceptual workflow for the total synthesis of a taxane.

Experimental Protocols

Detailed experimental protocols for the isolation and structure elucidation of 5-
Epicanadensene are not available in the public domain as the primary research appears to be
within an unpublished PhD thesis. However, a general methodology for the isolation of taxanes
from Taxus sumatrana can be inferred from related studies. A typical workflow is illustrated
below.

 To cite this document: BenchChem. [5-Epicanadensene: A Technical Overview of a Lesser-
Known Taxane Diterpenoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161246#discovery-and-history-of-5-epicanadensene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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